5-Ethenyl-1,3-diazinane-2,4-dione
Description
5-Ethenyl-1,3-diazinane-2,4-dione is a heterocyclic compound featuring a six-membered diazinane ring with two ketone groups at positions 2 and 4, and an ethenyl substituent at position 5. These derivatives are pharmacologically significant, with modifications at position 5 influencing their biological activity, metabolic stability, and therapeutic applications .
Properties
Molecular Formula |
C6H8N2O2 |
|---|---|
Molecular Weight |
140.14 g/mol |
IUPAC Name |
5-ethenyl-1,3-diazinane-2,4-dione |
InChI |
InChI=1S/C6H8N2O2/c1-2-4-3-7-6(10)8-5(4)9/h2,4H,1,3H2,(H2,7,8,9,10) |
InChI Key |
GBEUVJNEOUNRSR-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1CNC(=O)NC1=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-Ethenyl-1,3-diazinane-2,4-dione typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of suitable diamines with carbonyl compounds. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained.
Industrial Production Methods
Industrial production of 5-Ethenyl-1,3-diazinane-2,4-dione may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards.
Chemical Reactions Analysis
Types of Reactions
5-Ethenyl-1,3-diazinane-2,4-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it into different reduced forms.
Substitution: It can undergo substitution reactions where one or more atoms in the ring are replaced by other atoms or groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve specific solvents, temperatures, and catalysts to drive the reactions to completion.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted diazinane derivatives.
Scientific Research Applications
5-Ethenyl-1,3-diazinane-2,4-dione has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 5-Ethenyl-1,3-diazinane-2,4-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Comparative Analysis with Structural Analogues
Structural Comparison
The core structure of 1,3-diazinane-2,4-dione is shared among analogs, but substituents at position 5 critically alter their properties:
- 5-Fluorouracil (5-FU) : 5-Fluoro substitution mimics uracil, enabling antimetabolite activity by disrupting DNA/RNA synthesis .
- Dihydrothymine : 5-Methyl substitution contributes to its role as a natural thymine metabolite .
- 1-Ethyl-6-imino-5-methoxyimino-1,3-diazinane-2,4-dione: Imino and methoxyimino groups may modify solubility and hydrogen-bonding capacity .
- 5-Ethyl-3-methyl-5-phenyl-1,3-oxazinane-2,4-dione : Replacement of nitrogen with oxygen in the ring (oxazinane vs. diazinane) alters electronic properties and ring strain .
Physicochemical Properties
Metabolic Stability and Toxicity
- 5-FU : Rapid metabolism via dihydropyrimidine dehydrogenase (DPD) limits efficacy and necessitates dose adjustments .
- Dihydrothymine: Endogenous metabolism ensures low toxicity, but exogenous analogs may face enzymatic degradation .
- Brominated/Methoxylated Derivatives : Increased steric bulk and halogenation may slow metabolism, improving half-life .
Data Tables
Table 1: Structural and Physicochemical Comparison
*LogP and solubility estimates derived from analogous structures.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
